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Compound of Interest

Compound Name: 5-Ethylpicolinic acid

Cat. No.: B021276 Get Quote

An In-Depth Technical Guide to 5-Ethylpicolinic
Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Ethylpicolinic acid, a substituted pyridine carboxylic acid, is a molecule of interest in various

chemical and biological research fields. This technical guide provides a comprehensive

overview of its fundamental properties, including its Chemical Abstracts Service (CAS) number

and molecular formula. While detailed experimental protocols and established biological

signaling pathways for 5-Ethylpicolinic acid are not extensively documented in publicly

available literature, this guide presents foundational information and directs researchers toward

general methodologies applicable to the study of similar compounds.

Core Chemical Data
A clear identification of a chemical compound is paramount for research and development. The

essential identifiers for 5-Ethylpicolinic acid are summarized in the table below.
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Identifier Value Source

CAS Number 770-08-1 [1][2][3][4]

Molecular Formula C₈H₉NO₂ [1]

Molecular Weight 151.16 g/mol [1]

Synonyms
5-Ethyl-2-pyridinecarboxylic

acid, 5-Ethylpicolinic acid
[1][2]

Synthesis and Preparation
Detailed, peer-reviewed synthesis protocols specifically for 5-Ethylpicolinic acid are not

readily available in the surveyed literature. However, general methods for the synthesis of

picolinic acid derivatives can be adapted. One potential approach involves the oxidation of a

corresponding substituted pyridine. For instance, the oxidation of 2-methyl-5-ethylpyridine

could theoretically yield 5-Ethylpicolinic acid, although specific reagents and reaction

conditions would need to be empirically determined and optimized.[5]

Researchers can also explore methods used for analogous compounds. For example, a

patented method for the preparation of 5-ethyl-pyridine-2,3-dicarboxylic acid involves the

oxidation of 3-ethyl-8-hydroxyquinoline.[6] While this yields a different final product, the

underlying principles of pyridine ring modification may offer insights into potential synthetic

strategies for 5-Ethylpicolinic acid.

Experimental Protocols
Given the absence of specific experimental protocols for 5-Ethylpicolinic acid in the literature,

researchers should refer to general analytical techniques for the characterization and analysis

of organic acids and pyridine derivatives.

Analytical Methods
Standard analytical methods for the characterization of 5-Ethylpicolinic acid would include:

High-Performance Liquid Chromatography (HPLC): A robust method for the quantification

and purity assessment of picolinic acid and its derivatives in various matrices, including
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biological fluids.[7] The development of a specific HPLC method for 5-Ethylpicolinic acid
would involve optimizing parameters such as the column type (e.g., C18), mobile phase

composition, and detector wavelength.

Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for the analysis of volatile

derivatives of 5-Ethylpicolinic acid. Derivatization to form a more volatile ester, for

example, may be necessary.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the

structural elucidation and confirmation of the synthesized compound.

Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the

molecule, such as the carboxylic acid and the pyridine ring.

Biological Activity and Signaling Pathways
The biological activity and associated signaling pathways of 5-Ethylpicolinic acid are not well-

defined in the current body of scientific literature. Preliminary toxicological data indicates a

median lethal dose (LD50) of 125 mg/kg in mice when administered intraperitoneally,

suggesting a degree of biological activity that warrants further investigation.[9]

The broader class of picolinic acid derivatives has been explored for various biological

activities, including herbicidal properties.[10][11] Research into the specific biological functions

of 5-Ethylpicolinic acid could involve screening for antimicrobial, anticancer, or other

pharmacological activities.

Due to the lack of specific information on signaling pathways involving 5-Ethylpicolinic acid, a

logical starting point for investigation would be to explore pathways known to be modulated by

structurally similar molecules or by metabolites of related compounds.

Logical Workflow for Investigating 5-Ethylpicolinic
Acid
For researchers embarking on the study of 5-Ethylpicolinic acid, a structured approach is

recommended. The following workflow outlines a logical progression from synthesis to

biological characterization.
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Figure 1. A logical workflow for the synthesis, characterization, and biological evaluation of 5-
Ethylpicolinic acid.

Conclusion
5-Ethylpicolinic acid is a defined chemical entity with a known CAS number and molecular

formula. While this guide provides the foundational chemical data, it also highlights a significant

gap in the scientific literature regarding its specific synthesis, detailed experimental protocols,

and biological mechanisms of action. The information and proposed workflow presented here

are intended to serve as a starting point for researchers and drug development professionals

interested in exploring the potential of this and other understudied picolinic acid derivatives.

Further empirical research is necessary to fully elucidate the chemical and biological properties

of 5-Ethylpicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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